Cas no 956388-08-2 (4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole structure
956388-08-2 structure
Product Name:4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
CAS No:956388-08-2
MF:C12H13IN2O
MW:328.148895025253
CID:5667151
PubChem ID:66937317
Update Time:2023-09-11

4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • FT-0743003
    • 956388-08-2
    • SCHEMBL1193030
    • 4-iodo-1-(2-tetrahydropyranyl)indazole
    • 1H-Indazole, 4-iodo-1-(tetrahydro-2H-pyran-2-yl)-
    • Inchi: 1S/C12H13IN2O/c13-10-4-3-5-11-9(10)8-14-15(11)12-6-1-2-7-16-12/h3-5,8,12H,1-2,6-7H2
    • InChI Key: YSUDAPPOSJOLNP-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C1C=NN2C1CCCCO1

Computed Properties

  • Exact Mass: 328.00726g/mol
  • Monoisotopic Mass: 328.00726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.82±0.1 g/cm3(Predicted)
  • Melting Point: 83-85 °C
  • Boiling Point: 426.2±35.0 °C(Predicted)
  • pka: -0.03±0.30(Predicted)

4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Related Literature

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